Cas no 2228326-64-3 (4-amino-3-(4,6-dichloropyridin-3-yl)butanoic acid)

• Product Name: 4-amino-3-(4,6-dichloropyridin-3-yl)butanoic acid
• CAS No: 2228326-64-3
• MF: C₉H₁₀Cl₂N₂O₂
• MW: 249.093900203705
• CID: 6376445
• PubChem ID: 165637677
• Update Time: 2025-10-30

4-amino-3-(4,6-dichloropyridin-3-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-amino-3-(4,6-dichloropyridin-3-yl)butanoic acid
• 2228326-64-3
• EN300-1976667

• Inchi： 1S/C9H10Cl2N2O2/c10-7-2-8(11)13-4-6(7)5(3-12)1-9(14)15/h2,4-5H,1,3,12H2,(H,14,15)
• InChI Key： PUOKMKSBGHKDJM-UHFFFAOYSA-N
• SMILES： ClC1C=C(N=CC=1C(CN)CC(=O)O)Cl

Computed Properties

• Exact Mass: 248.0119330g/mol
• Monoisotopic Mass: 248.0119330g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 76.2Ų

Additional information on 4-amino-3-(4,6-dichloropyridin-3-yl)butanoic acid

Introduction to 4-amino-3-(4,6-dichloropyridin-3-yl)butanoic acid (CAS No: 2228326-64-3)

4-amino-3-(4,6-dichloropyridin-3-yl)butanoic acid (CAS No: 2228326-64-3) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound, characterized by its unique structural framework, consists of a butanoic acid backbone substituted with an amino group at the fourth position and a 4,6-dichloropyridine moiety at the third position. The presence of both amino and chloro substituents makes it a versatile intermediate in synthetic chemistry, particularly in the development of novel bioactive molecules.

The 4,6-dichloropyridin-3-yl group is a key feature of this compound, contributing to its reactivity and potential applications in medicinal chemistry. Pyridine derivatives are well-known for their broad spectrum of biological activities, including antimicrobial, antiviral, and anticancer properties. The dichloro substitution at the 4 and 6 positions enhances the electrophilicity of the pyridine ring, making it more susceptible to nucleophilic attack and functionalization. This characteristic is particularly valuable in the synthesis of heterocyclic compounds, which are prevalent in modern drug discovery.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting various disease pathways. 4-amino-3-(4,6-dichloropyridin-3-yl)butanoic acid has emerged as a promising scaffold for designing new therapeutic agents. Its structural features allow for modifications at multiple sites, enabling the creation of libraries of compounds with tailored biological activities. For instance, the amino group can be further functionalized to introduce other pharmacophores or to enhance binding affinity to specific targets.

One of the most compelling aspects of this compound is its potential application in the development of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways and are frequently implicated in diseases such as cancer. By designing molecules that selectively inhibit aberrant kinase activity, researchers can develop treatments that target the underlying mechanisms of these diseases. The 4-amino-3-(4,6-dichloropyridin-3-yl)butanoic acid scaffold provides a versatile platform for such endeavors due to its ability to interact with various kinase domains through hydrogen bonding and hydrophobic interactions.

Recent studies have demonstrated the utility of this compound in preclinical models as a lead compound for further optimization. Researchers have leveraged its structural flexibility to develop analogs with improved pharmacokinetic properties and reduced toxicity. These efforts have been supported by advances in computational chemistry and high-throughput screening techniques, which enable rapid identification of promising candidates from large compound libraries.

The synthesis of 4-amino-3-(4,6-dichloropyridin-3-yl)butanoic acid involves multi-step organic reactions that require precise control over reaction conditions. Key steps include nucleophilic substitution reactions to introduce the amino and chloro groups, followed by protection-deprotection strategies to ensure regioselectivity. The use of modern synthetic methodologies has greatly enhanced the efficiency and scalability of these processes, making it feasible to produce sufficient quantities for both research and commercial applications.

The chemical properties of this compound also make it an attractive candidate for material science applications beyond pharmaceuticals. For instance, its ability to form coordination complexes with metal ions could be exploited in catalysis or as sensors for detecting metal ions in environmental samples. Additionally, its structural rigidity and functional groups provide a basis for designing polymers with specific mechanical or electronic properties.

As research continues to evolve, new applications for 4-amino-3-(4,6-dichloropyridin-3-yl)butanoic acid are likely to emerge. The growing interest in modular synthetic approaches allows researchers to systematically modify its structure while retaining its core pharmacological features. This adaptability ensures that it remains relevant in an ever-changing landscape of chemical biology and drug discovery.

In conclusion,4-amino-3-(4,6-dichloropyridin-3-yl)butanoic acid (CAS No: 2228326-64-3) is a multifaceted compound with significant potential in both pharmaceuticals and material science. Its unique structural features make it a valuable tool for developing novel bioactive molecules and advanced materials. As our understanding of its properties continues to grow， so too will its applications across various scientific disciplines.